2-[(5E)-5-[(3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide 2-[(5E)-5-[(3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC15699219
InChI: InChI=1S/C16H14N4O3S3/c1-9-18-19-15(25-9)17-13(21)8-20-14(22)12(26-16(20)24)7-10-4-3-5-11(6-10)23-2/h3-7H,8H2,1-2H3,(H,17,19,21)/b12-7+
SMILES:
Molecular Formula: C16H14N4O3S3
Molecular Weight: 406.5 g/mol

2-[(5E)-5-[(3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

CAS No.:

Cat. No.: VC15699219

Molecular Formula: C16H14N4O3S3

Molecular Weight: 406.5 g/mol

* For research use only. Not for human or veterinary use.

2-[(5E)-5-[(3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide -

Specification

Molecular Formula C16H14N4O3S3
Molecular Weight 406.5 g/mol
IUPAC Name 2-[(5E)-5-[(3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
Standard InChI InChI=1S/C16H14N4O3S3/c1-9-18-19-15(25-9)17-13(21)8-20-14(22)12(26-16(20)24)7-10-4-3-5-11(6-10)23-2/h3-7H,8H2,1-2H3,(H,17,19,21)/b12-7+
Standard InChI Key GCWSOKZVNAMLDM-KPKJPENVSA-N
Isomeric SMILES CC1=NN=C(S1)NC(=O)CN2C(=O)/C(=C\C3=CC(=CC=C3)OC)/SC2=S
Canonical SMILES CC1=NN=C(S1)NC(=O)CN2C(=O)C(=CC3=CC(=CC=C3)OC)SC2=S

Introduction

2-[(5E)-5-[(3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a complex organic compound featuring a thiazolidinone core structure. This compound is notable for its unique arrangement of functional groups, including a methoxyphenyl moiety and a thiadiazolyl substituent, which contribute to its potential biological activities and chemical reactivity.

Synthesis and Reaction Conditions

The synthesis of this compound typically involves several steps, often requiring careful control of temperature and pH to optimize yield and selectivity. Common reagents include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. The reactions may be performed under acidic or basic conditions to facilitate the reaction progress.

Biological Activities and Potential Applications

Preliminary studies suggest that this compound exhibits significant biological activity, particularly in antimicrobial and anticancer research. Its structure allows it to interact with various biological targets, potentially inhibiting specific enzymes or modulating signaling pathways. The presence of the thiazolidinone ring is thought to enhance its bioactivity, making it a candidate for further pharmacological investigation.

Potential Applications:

  • Antimicrobial Agents: The compound's ability to interact with microbial targets could make it useful in developing new antimicrobial drugs.

  • Anticancer Agents: Its potential to modulate signaling pathways involved in cell proliferation and apoptosis makes it a candidate for anticancer research.

  • Pharmacological Research: Further studies are needed to explore its full therapeutic potential.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-[(5E)-5-[(3-methoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide. Here are some notable examples:

Compound NameStructural FeaturesUnique Aspects
Methyl [(5E)-5-(3-methoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetateSimilar thiazolidinone coreLacks thiadiazolyl substituent
N-(2-methoxyphenyl)-3-[(5E)-4-oxo-5-(2-thienylmethylene)-2-thioxo-1,3-thiazolidin-3-y]propanamideContains a thiophene moietyDifferent aromatic substitution
4-Oxo-2-thioxo-1,3-thiazolidin derivativesVarious substitutions on the thiazolidinone ringBroad range of biological activities

Research Findings and Future Directions

Research on this compound is ongoing, focusing on understanding its mechanism of action and therapeutic potential. Interaction studies are crucial for elucidating how it affects biological systems. These studies help in identifying potential therapeutic targets and understanding its protective effects against diseases.

Future research directions include:

  • Mechanism of Action: Investigating how the compound interacts with biological targets to exert its effects.

  • Therapeutic Applications: Exploring its potential in treating various diseases based on its biological activities.

  • Chemical Modifications: Modifying the compound to enhance its solubility, stability, or biological activity.

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